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Compound of Interest

Compound Name: Acid Violet 90

Cat. No.: B12765606

Technical Support Center: Acid Violet 90 Light
Fastness

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in improving the
light fastness of Acid Violet 90 in their experiments.

Frequently Asked Questions (FAQSs)

Q1: What is Acid Violet 90, and what is its typical light fastness?

Acid Violet 90 is a water-soluble anionic dye belonging to the monoazo 1:2 metal complex
class.[1][2] The central metal ion, typically chromium, forms a complex with two azo dye
molecules.[2][3] This structure generally imparts good light fastness. The typical light fastness
rating for Acid Violet 90 is between 5 and 6 on the Blue Wool Scale (ranging from 1 for very
poor to 8 for exceptional).[1]

Q2: What are the primary causes of Acid Violet 90 fading when exposed to light?

The fading of Acid Violet 90 upon light exposure is primarily due to photodegradation. This
process is initiated when the dye molecules absorb energy from light, particularly in the UV
spectrum.[4][5] This absorption can excite the electrons in the dye's chromophore (the part of
the molecule responsible for color), leading to a series of photochemical reactions that can
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break down the dye's structure.[4][5] The presence of oxygen and moisture can accelerate this
degradation through photo-oxidation.[4]

Q3: How can | improve the light fastness of Acid Violet 90 in my experiments?

The light fastness of Acid Violet 90 can be significantly improved by using UV absorbers or
antioxidants.[4][6]

e UV Absorbers: These compounds preferentially absorb harmful UV radiation and dissipate it
as harmless heat, thereby protecting the dye molecules from photodegradation.[7]

o Antioxidants: These substances inhibit the photo-oxidative degradation of the dye by
scavenging reactive oxygen species that are formed during light exposure.[4][8]

Q4: What types of UV absorbers and antioxidants are suitable for use with Acid Violet 90?
The choice of additive depends on the substrate and experimental conditions.

» For textile applications (wool, silk, polyamide): Substituted benzophenones (e.g., 2-
hydroxybenzophenone) and benzotriazoles are commonly used UV absorbers.[4][9]
Antioxidants like vitamin C (ascorbic acid), gallic acid, and caffeic acid have shown
effectiveness in improving the light fastness of various dyes on textiles.[4][6]

e For leather applications: Tannic acid has been shown to improve light fastness and can be
used as a pre-treatment.[8] Vitamin E, applied as an emulsion, can also offer protection.[8]

Q5: Will using a fixing agent or softener affect the light fastness of Acid Violet 907

Yes, certain auxiliaries can negatively impact light fastness. Cationic fixing agents and
softeners, while improving wash and rub fastness, can sometimes reduce the light fastness of
acid dyes.[5] It is crucial to select additives that are compatible and do not interfere with the
dye's stability to light. When high light fastness is a priority, it is advisable to test the effect of
any post-treatment agents.
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Issue Encountered

Possible Cause(s)

Suggested Solution(s)

Rapid fading of Acid Violet 90

under laboratory lighting.

High UV output from the light
source. Presence of oxidizing
agents in the experimental
medium. Low dye

concentration.

Install UV filters on light
sources. Incorporate a UV
absorber into your system. Add
an antioxidant to the medium.
Increase the dye
concentration, as deeper
shades tend to have better

light fastness.

Inconsistent light fastness

results between batches.

Variation in the concentration
of dye or additives. Differences
in substrate pre-treatment.
Inconsistent application of UV
absorbers or antioxidants.
Fluctuations in environmental
conditions (humidity,

temperature) during exposure.

Ensure precise and consistent
concentrations of all
components. Standardize
substrate preparation and
treatment protocols. Maintain
controlled environmental
conditions during light

exposure tests.

UV absorber or antioxidant is
not dissolving in the

experimental medium.

Poor solubility of the additive in

the chosen solvent.

Select a UV absorber or
antioxidant with appropriate
solubility for your system (e.g.,
water-soluble vs. organic
solvent-soluble). For textile
applications, consider applying
the additive via an exhaust
method from a compatible
dyebath.[4]

Change in color shade after

applying a protective agent.

The additive itself has some
color or reacts with the dye.
The pH of the system is altered
by the additive.

Select colorless UV absorbers
and antioxidants. Test the
additive on an un-dyed
substrate to check for color
changes. Buffer the
experimental medium to

maintain a stable pH.
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Data on Light Fasthess Improvement

The following table summarizes representative data on the improvement of light fastness for
various dyes using UV absorbers and antioxidants. While this data is not specific to Acid Violet
90, it illustrates the potential efficacy of these additives. The change in color (AE) is a measure
of fading; a lower value indicates less fading and better light fastness.

Exposure Time Color Change Light Fastness
Dye System Treatment
(hours) (AE) Improvement

C.l. Reactive
Blue 19 on Untreated 36 5.32 -
Cotton

Vitamin C

o 36 2.54 Significant
(Antioxidant)

Caffeic Acid
(Antioxidant)

36 3.45 Moderate

2-

hydroxybenzoph

Y Y P 36 4.01 Slight
enone (UV

Absorber)

C.l. Reactive
Red 22 on Untreated 36 6.35 -
Cotton

Vitamin C

o 36 412 Significant
(Antioxidant)

Natural Dyes on
Untreated 24 - Poor (Grade 1-2)
Leather

Tannic Acid Pre- Moderate (Grade

treatment 2-3)

Tannic Acid +
Vitamin E 24 - Improved

Emulsion
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Data adapted from studies on reactive and natural dyes.[4][8]

Experimental Protocols

Protocol 1: Light Fastness Testing of Acid Violet 90 on
Wool Fabric

Objective: To determine the light fastness of Acid Violet 90 on a wool substrate according to
standard methods like ISO 105-B02.[10][11]

Materials:

Wool fabric swatches

Acid Violet 90

Acetic acid

Glauber's salt (sodium sulfate)

Light fastness tester with a Xenon arc lamp

Blue Wool Standards (ISO 105-B02)

Grey Scale for assessing color change
Procedure:

» Dyeing: Prepare a dyebath containing Acid Violet 90 (e.g., 1% on weight of fabric),
Glauber's salt (e.g., 10%), and acetic acid to achieve a pH of 4.5-5.5.

« Introduce the wool swatches into the dyebath at 40°C.
» Raise the temperature to the boil over 45 minutes and maintain for 60 minutes.
» Allow the bath to cool, then rinse the swatches thoroughly and allow them to dry in the dark.

o Exposure: Mount the dyed wool swatches and a set of Blue Wool Standards (1-8) on a
sample holder.
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» Partially cover a section of each swatch and standard to serve as an unexposed reference.
e Place the holder in the light fastness tester.

o Expose the samples to the xenon arc lamp under controlled conditions of humidity and
temperature as specified in ISO 105-B02.

o Assessment: Periodically inspect the samples. The test is complete when the exposed
portion of the sample shows a color change corresponding to Grade 4 on the Grey Scale
compared to its unexposed portion, or when a specified Blue Wool Standard has faded to a
certain degree.

» Rating: The light fastness rating is the number of the Blue Wool Standard that shows a
similar degree of fading to the sample.

Protocol 2: Application of a UV Absorber to Improve
Light Fasthess

Objective: To improve the light fastness of Acid Violet 90-dyed wool using a UV absorber
applied by the exhaust method.

Materials:

» Wool fabric dyed with Acid Violet 90 (from Protocol 1)

» Water-soluble UV absorber (e.g., a sulfonated benzophenone derivative)
e Formic acid

Procedure:

o Treatment Bath: Prepare a treatment bath containing the UV absorber (e.g., 2% on weight of
fabric).

o Adjust the pH of the bath to approximately 4.0 with formic acid.

o Application: Introduce the dyed wool swatches into the bath at 50°C.
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» Raise the temperature to 98°C over 30 minutes and hold for 45-60 minutes to allow for the
exhaustion of the UV absorber onto the fiber.

e Cool the bath, rinse the swatches, and allow them to dry in the dark.

o Testing: Test the light fastness of the treated swatches as described in Protocol 1 and
compare the results to the untreated dyed swatches.
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Caption: Photodegradation pathway of Acid Violet 90.
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Caption: Protection mechanisms against photodegradation.
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Caption: Experimental workflow for improving light fastness.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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